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A notable gap in current scientific literature exists regarding the dissolution kinetics of nobleite,

preventing a direct comparative study with the extensively researched colemanite. While

detailed experimental data on colemanite's dissolution under various conditions are readily

available, similar studies on nobleite are absent in the reviewed literature. This guide,

therefore, presents a comprehensive overview of colemanite dissolution kinetics and collates

the limited available information on nobleite's solubility, highlighting a key area for future

research.

Nobleite: An Uncharacterized Dissolution Profile
Nobleite (CaB₆O₉(OH)₂·3H₂O) is a rare borate mineral.[1] Information regarding its dissolution

kinetics is scarce. Qualitative descriptions note that nobleite is slightly to moderately soluble in

water.[2] A 1940 study on the CaO-B₂O₃-H₂O system at 25°C provides a single equilibrium data

point, indicating that a solution in equilibrium with solid nobleite contained 1.34% B₂O₃ and

0.044% CaO.[3] However, this study does not provide kinetic data, such as the rate at which

this equilibrium is achieved or how the dissolution rate is influenced by various physical and

chemical parameters. Further searches for experimental studies on nobleite dissolution rates

did not yield any specific results.

Colemanite: A Well-Documented Dissolution Profile
Colemanite (2CaO·3B₂O₃·5H₂O), a more common borate mineral, has been the subject of

numerous dissolution kinetic studies.[3] These investigations have systematically explored the
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influence of various factors on its dissolution rate, providing a robust body of data for industrial

and geochemical applications.

Factors Influencing Colemanite Dissolution
The dissolution rate of colemanite is significantly affected by several key parameters:

Temperature: The dissolution rate of colemanite is directly proportional to the reaction

temperature.[2][3] Higher temperatures lead to a faster dissolution.

Particle Size: The dissolution rate increases as the particle size of the colemanite decreases.

[1][2][3] This is attributed to the larger surface area available for reaction with smaller

particles.

Acid Concentration: The effect of acid concentration can be complex. In some acidic

solutions, such as propionic acid, the dissolution rate is inversely proportional to the acid

concentration.[2] In other acids, like oxalic acid, the conversion rate increases up to a certain

concentration (250 mol m⁻³) and then decreases.[3]

Solid-to-Liquid Ratio: An increase in the solid-to-liquid ratio generally leads to a decrease in

the dissolution rate.[2]

Stirring Speed: The stirring speed has been observed to have no significant effect on the

dissolution rate of colemanite in several studies, suggesting that the dissolution process is

not limited by mass transfer in the bulk solution.[2][3][4]

Quantitative Dissolution Data for Colemanite
The following table summarizes findings from various studies on colemanite dissolution.
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Dissolving Medium Key Findings
Activation Energy
(Ea)

Rate Controlling
Step

Propionic Acid

Dissolution rate

increases with

temperature and

decreases with solid-

liquid ratio, acid

concentration, and

particle size.[2]

37.51 kJ/mol[2]
Diffusion through the

product film (ash)[2]

Oxalic Acid

Rate increases with

temperature and

decreases with

particle size.[3]

9.50 kcal/mol[3]
Diffusion through the

product layer (ash)[3]

Phosphoric Acid

Rate increases with

temperature and

decreases with

particle size and solid-

to-liquid ratio.[4]

53.91 kJ/mol[4]
Surface chemical

reaction[4]

Carbon Dioxide

Saturated Water

Rate increases with

calcination and

reaction temperatures,

and decreases with

particle size.[5]

57.7 kJ/mol (for

sample calcinated at

400°C)[5]

Chemically-

controlled[5]

Experimental Protocols for Colemanite Dissolution
Studies
The methodologies employed in studying colemanite dissolution kinetics typically involve batch

reactor experiments. A general protocol is as follows:

Sample Preparation: Colemanite ore is crushed and sieved to obtain a specific particle size

range. The chemical composition of the mineral sample is determined using analytical

techniques such as X-ray fluorescence (XRF) and X-ray diffraction (XRD).
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Dissolution Apparatus: Experiments are conducted in a batch reactor, which is often a

thermostated glass vessel equipped with a stirrer, a condenser to prevent evaporation, and a

thermometer.

Experimental Procedure:

A known volume of the desired dissolving medium (e.g., an acid solution of a specific

concentration) is placed in the reactor and brought to the desired temperature.

A weighed amount of the prepared colemanite sample is added to the reactor, and the

stirrer is started at a constant speed.

Aliquots of the solution are withdrawn at specific time intervals.

The solid and liquid phases are separated by filtration.

The concentration of dissolved boron in the liquid samples is determined by a suitable

analytical method, such as titration with a standard sodium hydroxide solution in the

presence of mannitol.

Data Analysis: The dissolution rate is calculated from the change in the concentration of

dissolved boron over time. The effects of various parameters are investigated by

systematically changing one parameter while keeping others constant. The activation energy

is determined by conducting experiments at different temperatures and applying the

Arrhenius equation.

Experimental Workflow for Mineral Dissolution
Studies
The following diagram illustrates a typical experimental workflow for investigating the

dissolution kinetics of a mineral like nobleite or colemanite.
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Initiate Dissolution Experiment
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Define Experimental Parameters
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Time

Sample Analysis
(e.g., Titration, ICP-OES)

Data Processing and Kinetic Modeling

Determine Rate Law and Activation Energy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1172559?utm_src=pdf-body-img
https://www.benchchem.com/product/b1172559?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Nobleite - Wikipedia [en.wikipedia.org]

2. mindat.org [mindat.org]

3. msaweb.org [msaweb.org]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Comparative Analysis of Dissolution Rates: Nobleite vs.
Colemanite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172559#comparative-study-of-nobleite-and-
colemanite-dissolution-rates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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